5-(3,4-Dichlorophenyl)furan-2-carboxylic acid

• IUPAC Name: 5-(3,4-dichlorophenyl)furan-2-carboxylic acid
• InChI: InChI=1S/C11H6Cl2O3/c12-7-2-1-6(5-8(7)13)9-3-4-10(16-9)11(14)15/h1-5H,(H,14,15)
• InChI Key: GNXLBNMHCYYSPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC=C(O2)C(=O)O)Cl)Cl
• Molecular Formula: C11H6Cl2O3
• DSSTOX Substance ID: DTXSID50352980
• Molecular Weight: 257.07 g/mol
• CAS RN: 54023-01-7

Description

5-(3,4-Dichlorophenyl)furan-2-carboxylic acid (DCFA) is an important organic compound used in a variety of scientific research applications. It is a white solid that is insoluble in water and soluble in organic solvents. DCFA has unique properties that make it a valuable tool in research, including its ability to form stable complexes with metal ions and its ability to act as a ligand for proteins. This article will explore the synthesis method of DCFA, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and its potential future directions.

Scientific Research Applications

• Production of Biofuels and Polymers : Acid chloride derivatives of 5-(chloromethyl)furan-2-carboxylic acid, closely related to your compound of interest, can be used to produce furoate ester biofuels and polymers (Dutta, Wu, & Mascal, 2015).

• Thermodynamic Properties : The solubility and thermodynamic properties of similar compounds have been studied in various solvents, which is important for their application in chemical processes (Sobechko et al., 2019).

• Biobased Building Blocks : Furan carboxylic acids, like your compound, are considered promising biobased building blocks in pharmaceutical and polymer industries (Jia et al., 2019).

• Catalytic Applications : Enzyme-catalyzed oxidation processes involving furan carboxylic acids are being explored for efficient and environmentally friendly chemical synthesis (Dijkman, Groothuis, & Fraaije, 2014).

• Medicinal Chemistry : Derivatives of furan-2-carboxylic acids have shown cytotoxicity against various cancer cell lines, suggesting potential in pharmaceutical applications (Zhou et al., 2016).

• Endophytic Fungus Derivatives : Research on furan derivatives from endophytic fungi indicates potential applications in natural product chemistry and drug discovery (Chen et al., 2017).

• Electron Attachment Studies : Studies on the dissociative electron attachment to furan carboxylic acids enhance the understanding of their chemical behavior, relevant in material science and chemical research (Zawadzki, Luxford, & Kočišek, 2020).

• Antibacterial and Antitubercular Agents : Furan-2-carboxylic acid derivatives have been evaluated for their antibacterial and antitubercular activities, indicating potential applications in developing new therapeutic agents (Bhoot, Khunt, & Parekh, 2011).

• High-Performance Liquid Chromatographic Determination : Furan-2-carboxylic acid and related compounds are subjects in chromatographic analyses, essential in food quality control and chemical analysis (Nozal et al., 2001).

Mechanism of Action

Target of Action

The primary target of 5-(3,4-Dichlorophenyl)furan-2-carboxylic acid is Methionine aminopeptidase . This enzyme plays a crucial role in protein synthesis by removing the methionine residue from the N-terminus of newly synthesized proteins .

Mode of Action

It is known that the compound interacts with its target, methionine aminopeptidase, and potentially inhibits its function . This interaction and the resulting changes in the enzyme’s activity can have significant effects on protein synthesis.

Biochemical Pathways

The biochemical pathways affected by this compound are likely related to protein synthesis, given the role of its target, Methionine aminopeptidase . By inhibiting this enzyme, the compound could disrupt the normal process of protein synthesis, affecting the downstream effects related to these proteins.

Result of Action

The molecular and cellular effects of this compound’s action are likely related to its inhibition of Methionine aminopeptidase and the subsequent disruption of protein synthesis . .